Cas no 1311318-33-8 (methyl 2-bromo-4-fluoro-5-sulfamoylbenzoate)

• Product Name: methyl 2-bromo-4-fluoro-5-sulfamoylbenzoate
• CAS No: 1311318-33-8
• MF: C₈H₇BrFNO₄S
• MW: 312.112883806229
• CID: 5572086
• Update Time: 2025-05-24

methyl 2-bromo-4-fluoro-5-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromo-4-fluoro-5-sulfamoylbenzoate
• Benzoic acid, 5-(aminosulfonyl)-2-bromo-4-fluoro-, methyl ester

• Inchi： 1S/C8H7BrFNO4S/c1-15-8(12)4-2-7(16(11,13)14)6(10)3-5(4)9/h2-3H,1H3,(H2,11,13,14)
• InChI Key： VREZQBBEYJUJDR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(S(N)(=O)=O)=C(F)C=C1Br

Experimental Properties

• Density: 1.766±0.06 g/cm3(Predicted)
• Boiling Point: 430.0±55.0 °C(Predicted)
• pka: 9.18±0.60(Predicted)

Additional information on methyl 2-bromo-4-fluoro-5-sulfamoylbenzoate

Methyl 2-bromo-4-fluoro-5-sulfamoylbenzoate (CAS No. 1311318-33-8): A Comprehensive Overview

Methyl 2-bromo-4-fluoro-5-sulfamoylbenzoate, with the chemical formula C₈H₅BrFNO₄S, is a significant compound in the field of pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 1311318-33-8, has garnered attention due to its versatile applications and structural properties. The presence of both bromo and fluoro substituents, along with a sulfamoyl group, makes it a valuable intermediate in the synthesis of various biologically active molecules.

The methyl 2-bromo-4-fluoro-5-sulfamoylbenzoate molecule exhibits a complex interplay of electronic and steric effects, which are crucial for its reactivity and utility in synthetic chemistry. The bromine atom, being highly electronegative, influences the electron density distribution across the aromatic ring, making it susceptible to nucleophilic substitution reactions. Conversely, the fluoro group, known for its electron-withdrawing properties, enhances the acidity of adjacent hydroxyl or amine groups, facilitating further functionalization.

In recent years, this compound has been extensively studied for its potential in drug discovery and development. The sulfamoyl moiety is particularly noteworthy, as it is a common pharmacophore in many therapeutic agents. Its ability to form hydrogen bonds and interact with biological targets makes it an attractive scaffold for designing novel compounds with enhanced pharmacological properties.

One of the most compelling aspects of methyl 2-bromo-4-fluoro-5-sulfamoylbenzoate is its role as a key intermediate in the synthesis of sulfonamide derivatives. Sulfonamides have a long history of use in medicine, ranging from antibiotics to anti-inflammatory drugs. The structural features of this compound allow for easy modification at multiple sites, enabling the creation of a diverse library of sulfonamide analogs. These analogs can then be screened for their biological activity against various targets, including enzymes and receptors.

Recent advancements in computational chemistry have further highlighted the importance of methyl 2-bromo-4-fluoro-5-sulfamoylbenzoate in drug design. Molecular modeling studies have demonstrated that the presence of both bromo and fluoro substituents can significantly improve binding affinity to biological targets. This insight has led to the development of novel computational tools that predict the most effective positions for functionalization based on electronic and steric considerations.

The agrochemical industry has also recognized the potential of this compound as a precursor for developing new pesticides and herbicides. The structural complexity of methyl 2-bromo-4-fluoro-5-sulfamoylbenzoate allows for the creation of molecules that can interact selectively with biological pathways in pests, offering a more targeted and environmentally friendly approach to crop protection.

Furthermore, the synthesis of methyl 2-bromo-4-fluoro-5-sulfamoylbenzoate has been optimized to ensure high yields and purity. Modern synthetic methodologies leverage catalytic processes and green chemistry principles to minimize waste and energy consumption. These advancements not only improve the efficiency of producing this compound but also align with global efforts to promote sustainable chemical manufacturing.

The role of this compound in medicinal chemistry extends beyond its use as an intermediate. It has been incorporated into various drug candidates that are currently undergoing preclinical or clinical trials. These trials aim to evaluate the safety and efficacy of new drugs derived from methyl 2-bromo-4-fluoro-5-sulfamoylbenzoate scaffolds. Preliminary results have shown promising activity against several diseases, including cancer and infectious disorders.

The future prospects for methyl 2-bromo-4-fluoro-5-sulfamoylbenzoate are bright, with ongoing research exploring new synthetic routes and applications. The integration of artificial intelligence (AI) into drug discovery is expected to accelerate the identification of novel derivatives with enhanced therapeutic potential. AI algorithms can analyze vast datasets to predict the most promising candidates for further development, thereby reducing the time and cost associated with traditional drug discovery processes.

In conclusion, methyl 2-bromo-4-fluoro-5-sulfamoylbenzoate (CAS No. 1311318-33-8) is a multifaceted compound with significant implications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable building block for synthesizing biologically active molecules. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in addressing global health challenges.